Cas no 13363-91-2 (3-(propan-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(propan-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 13363-91-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD01734188
• CID: 1084483
• PubChem ID: 25923
• Update Time: 2025-04-20

3-(propan-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isopropylcyclobutanecarboxylic acid
• 3-ISOPROPYL-CYCLOBUTANECARBOXYLIC ACID
• Cyclobutanecarboxylic acid, 3-(1-Methylethyl)-
• 3-(propan-2-yl)cyclobutane-1-carboxylic acid
• DTXSID20158279
• SCHEMBL12304003
• 13363-91-2
• SCHEMBL12385831
• A25504
• AKOS006388070
• SY259355
• AS-39393
• 3-propan-2-ylcyclobutane-1-carboxylic acid
• AKOS006240752
• 17269-13-5
• EN300-1122345
• AKOS006381840
• MFCD01734188
• 3-isopropylcyclobutanecarboxylicacid
• cis-3-Isopropylcyclobutanecarboxylic acid
• SCHEMBL11462533
• 3-(1-Methylethyl)-cyclobutanecarboxylic acid
• 3-ISOPROPYLCYCLOBUTANE-1-CARBOXYLIC ACID
• CYCLOBUTANECARBOXYLIC ACID, 3-ISOPROPYL-
• DB-062984

• MDL： MFCD01734188
• Inchi： 1S/C8H14O2/c1-5(2)6-3-7(4-6)8(9)10/h5-7H,3-4H2,1-2H3,(H,9,10)
• InChI Key： SIDXWUAGUXXTNA-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(C)C)C1)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.050
• Boiling Point: 222 ºC
• Flash Point: 105 ºC
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids